(6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonicacid,sodiumsalt

• Molecular Formula: C6H13NNa4O7P2
• Molecular Weight: 365.08 g/mol
• IUPAC Name: tetrasodium;6-amino-1,1-diphosphonatohexan-1-ol
• InChI: InChI=1S/C6H17NO7P2.4Na/c7-5-3-1-2-4-6(8,15(9,10)11)16(12,13)14;;;;/h8H,1-5,7H2,(H2,9,10,11)(H2,12,13,14);;;;/q;4*+1/p-4
• InChI Key: IIWIQHCAARYTPJ-UHFFFAOYSA-J
• Canonical SMILES: C(CCC(O)(P(=O)([O-])[O-])P(=O)([O-])[O-])CCN.[Na+].[Na+].[Na+].[Na+]

Description

(6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid, sodium salt is a chemical compound known for its unique structure and properties. It is characterized by the presence of both amino and diphosphonic acid groups, which contribute to its reactivity and versatility in various applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid, sodium salt typically involves the reaction of hexane derivatives with phosphonic acid reagents under controlled conditions. The process often requires the use of catalysts and specific temperature and pH conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors and automated systems to maintain consistency and efficiency. The process involves rigorous quality control measures to ensure the final product meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

(6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid, sodium salt undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This involves the replacement of one functional group with another, typically using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate

Reducing agents: Sodium borohydride, lithium aluminum hydride

Substitution reagents: Halogens, alkylating agents

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine or alkane derivatives.

Scientific Research Applications

(6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid, sodium salt has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid, sodium salt involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit or activate these targets, leading to various biological effects. The pathways involved often include signal transduction and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• Hexane-1,6-diyldiphosphonic acid
• Butane-1,4-diyldiphosphonic acid
• Ethane-1,2-diyldiphosphonic acid

Uniqueness

(6-Amino-1-hydroxyhexane-1,1-diyl)diphosphonic acid, sodium salt is unique due to its specific combination of amino and diphosphonic acid groups, which confer distinct reactivity and functionality compared to other similar compounds. This uniqueness makes it valuable in various specialized applications.